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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950

This technical guide provides an in-depth overview of the key physical properties of 2-Bromo-
5-methylhexane, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in the field of drug development who may utilize this
compound in various applications.

Physical Properties of 2-Bromo-5-methylhexane

2-Bromo-5-methylhexane is a halogenated alkane with the chemical formula C7H15Br.[1][2]
[31[4][5][6] Its physical characteristics are crucial for handling, reaction setup, and purification
processes. The boiling point is influenced by intermolecular forces, such as van der Waals
forces, which increase with molecular size and mass.[7][8][9] The density of haloalkanes
generally increases with the atomic mass of the halogen and the number of halogen atoms.[7]
[BI[9I[10][11]

Table 1: Quantitative Physical Data for 2-Bromo-5-methylhexane

Physical Property Value (estimated) Unit
Boiling Point 170.18 °C
Density 1.1337 g/cm3

Note: The values presented are estimated and should be confirmed by experimental analysis
for critical applications.[5]
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Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of the physical
properties of chemical compounds. Below are generalized protocols for determining the boiling
point and density of a liquid organic compound such as 2-Bromo-5-methylhexane.

1. Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[12] Simple distillation is a common method for determining the boiling point of a pure
liquid.[12]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o Place a small volume (e.g., 5-10 mL) of 2-Bromo-5-methylhexane into the distillation
flask, along with a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

o Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor rises into the
condenser.

o Record the temperature at which a steady stream of distillate is collected in the receiving
flask. This stable temperature is the boiling point of the liquid.

o lItis also advisable to record the atmospheric pressure at the time of the experiment, as
boiling point is dependent on pressure.

2. Determination of Density using a Pycnometer
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A pycnometer is a flask with a specific volume used to accurately determine the density of a
liquid.

o Apparatus: Pycnometer (specific gravity bottle), analytical balance, and a constant
temperature bath.

e Procedure:

o

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(m1).

o Fill the pycnometer with distilled water and place it in a constant temperature bath (e.qg.,
20°C) until the water reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and weigh it again (m2).
o Empty and dry the pycnometer completely.

o Fill the pycnometer with 2-Bromo-5-methylhexane and repeat the thermal equilibration in
the constant temperature bath.

o Dry the exterior of the pycnometer and weigh it (m3).

o The density of the sample can be calculated using the following formula: Density of
sample = [(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point and density of a liquid organic compound.
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Caption: Experimental workflow for determining the boiling point and density of a liquid sample

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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